Cas no 42397-64-8 (1,6-Dinitropyrene)

• Product Name: 1,6-Dinitropyrene
• CAS No: 42397-64-8
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 55556
• PubChem ID: 39184
• Update Time: 2025-05-20

1,6-Dinitropyrene Chemical and Physical Properties

Names and Identifiers

• 1,6-Dinitropyrene
• 1,6-Dinitropyreneneat
• GUXACCKTQWVTLG-UHFFFAOYSA-N
• 1,6-DINITROPYRENE [HSDB]
• 1,6-Dinitropyrene [Nitroarenes]
• HSDB 7874
• 1,6-Dinitropyrene, ~60% (TLC)
• BIDD:ER0474
• NS00006307
• CHEMBL349860
• UNII-66Q2ZUF83N
• DTXSID90872819
• CCRIS 2212
• AKOS015913447
• DINITROPYRENE, 1,6-
• 42397-64-8
• Q27115788
• 1,6-Dinitropyrene, 98%
• BRN 3413178
• 1,6-DINITROPYRENE [IARC]
• 1,6-Dinitro-pyrene
• FT-0639789
• 66Q2ZUF83N
• Pyrene, 1,6-dinitro-
• CHEBI:34066
• SCHEMBL967910

• Inchi： 1S/C16H8N2O4/c19-17(20)13-8-4-10-2-6-12-14(18(21)22)7-3-9-1-5-11(13)16(10)15(9)12/h1-8H
• InChI Key： GUXACCKTQWVTLG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 292.04800
• Monoisotopic Mass: 292.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2855 (rough estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point: 434.19°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 91.64000
• LogP: 5.44680
• Solubility: Not determined

1,6-Dinitropyrene Security Information

• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 53-36
• RTECS：UR2455000
• Hazardous Material Identification：
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1,6-Dinitropyrene

Professional Introduction to 1,6-Dinitropyrene (CAS No. 42397-64-8)

1,6-Dinitropyrene, with the chemical formula C₁₀H₆N₂O₂, is a nitro-substituted polycyclic aromatic hydrocarbon (PAH) derivative. This compound is of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The presence of two nitro groups at the 1 and 6 positions of the pyrene core imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a subject of extensive study in various scientific disciplines.

The synthesis of 1,6-dinitropyrene typically involves the nitration of pyrene using classical nitration methods, such as the use of a mixture of concentrated sulfuric acid and nitric acid. The regioselectivity of this reaction is influenced by the electron-donating nature of the pyrene ring, which facilitates the introduction of nitro groups at the more reactive positions. Advanced techniques, including catalytic nitration and electrochemical methods, have also been explored to improve yield and selectivity in the synthesis process.

In recent years, 1,6-dinitropyrene has garnered attention for its potential applications in materials science and optoelectronics. The compound's extended π-conjugation system and electron-withdrawing nitro groups make it an excellent candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated its utility in fabricating high-performance organic field-effect transistors (OFETs) and photovoltaic devices, where its molecular structure allows for efficient charge transport and energy conversion.

Beyond materials science, 1,6-dinitropyrene has been investigated for its biological activities. Studies have shown that this compound exhibits significant interactions with biological macromolecules, particularly DNA. The nitro groups can participate in hydrogen bonding and π-stacking interactions with nucleobases, influencing DNA structure and function. These interactions have led to research into its potential as an anticancer agent, where it may interfere with DNA replication and transcription by forming adducts with genomic DNA.

The toxicological profile of 1,6-dinitropyrene is another area of active investigation. While PAH derivatives are known for their potential carcinogenicity, the presence of electron-withdrawing nitro groups can modify their metabolic pathways and biological effects. Recent studies have employed computational modeling and experimental techniques to elucidate the mechanisms by which 1,6-dinitropyrene interacts with cellular systems. These studies aim to understand how the compound's structure influences its toxicity and to identify potential therapeutic targets.

In pharmaceutical research, 1,6-dinitropyrene serves as a key intermediate in the synthesis of more complex molecules. Its reactive sites allow for further functionalization through reduction, coupling reactions, or derivatization processes. This versatility has enabled the development of novel drug candidates with enhanced pharmacological properties. For instance, derivatives of 1,6-dinitropyrene have been explored as inhibitors of specific enzymes involved in inflammatory pathways, offering promising leads for treating chronic diseases.

The analytical characterization of 1,6-dinitropyrene relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and ultraviolet-visible (UV-Vis) spectroscopy. These methods provide detailed insights into the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) is also frequently used for separating and quantifying 1,6-dinitropyrene in mixtures or reaction products.

The environmental impact of 1,6-dinitropyrene has not been overlooked. As a persistent organic pollutant with potential bioaccumulation properties, its fate in ecosystems is a matter of concern. Researchers are studying its degradation pathways under various environmental conditions to assess risks associated with its release into water bodies or soil systems. Efforts are underway to develop sustainable synthetic routes that minimize environmental footprint while maintaining high yields.

In conclusion, 1,6-Dinitropyrene (CAS No. 42397-64-8) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structural features enable diverse functionalities across multiple disciplines. Continued research into its synthesis, biological activities, toxicological profile, and environmental behavior will further enhance our understanding of this remarkable molecule.